Cas no 92302-96-0 (Carbamic acid,(2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester (7CI))

• Product name: Carbamic acid,(2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester (7CI)
• CAS No: 92302-96-0
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 800618

Carbamic acid,(2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester (7CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester (7CI)
• Carbamic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester (7CI)

• Inchi： 1S/C7H13NO4/c1-7(2)11-4-5(12-7)3-10-6(8)9/h5H,3-4H2,1-2H3,(H2,8,9)
• InChI Key： KMGZAWWSUGVKPO-UHFFFAOYSA-N
• SMILES： C(OCC1COC(C)(C)O1)(=O)N

Computed Properties

• Exact Mass: 175.084
• Monoisotopic Mass: 175.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2